Cas no 921546-95-4 (4-(2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzamide)

• Product Name: 4-(2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzamide
• CAS No: 921546-95-4
• Molecular Formula: C₁₆H₁₉N₅O₄S
• Molecular Weight: 377.41816163063
• CID: 6150750
• PubChem ID: 18570886

4-(2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzamide Properties

Names and Identifiers

• 4-(2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}acetamido)benzamide
• F2258-0046
• 921546-95-4
• 4-[[2-[5-(hydroxymethyl)-1-[2-(methylamino)-2-oxoethyl]imidazol-2-yl]sulfanylacetyl]amino]benzamide
• AKOS024632277
• 4-(2-{[5-(hydroxymethyl)-1-[(methylcarbamoyl)methyl]-1H-imidazol-2-yl]sulfanyl}acetamido)benzamide
• 4-(2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)acetamido)benzamide

• InChIKey： UAFVCBPWZTYJAZ-UHFFFAOYSA-N
• Inchi： 1S/C16H19N5O4S/c1-18-13(23)7-21-12(8-22)6-19-16(21)26-9-14(24)20-11-4-2-10(3-5-11)15(17)25/h2-6,22H,7-9H2,1H3,(H2,17,25)(H,18,23)(H,20,24)
• SMILES： S(CC(NC1C=CC(C(N)=O)=CC=1)=O)C1=NC=C(CO)N1CC(NC)=O

Computed Properties

• Exact Mass: 377.11577528g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 377.11577528g/mol
• Heavy Atom Count: 26
• Complexity: 513
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives